molecular formula C12H12N2O3S B442913 2-(4-Ethoxycarbonyl-phenylimino)-thiazolidin-4-one CAS No. 17823-28-8

2-(4-Ethoxycarbonyl-phenylimino)-thiazolidin-4-one

Cat. No. B442913
CAS RN: 17823-28-8
M. Wt: 264.3g/mol
InChI Key: MRDXMESGLAWUKW-UHFFFAOYSA-N
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Description

2-(4-Ethoxycarbonyl-phenylimino)-thiazolidin-4-one, also known as ETPTZ, is a compound that belongs to the thiazolidinone family. It has gained attention in the scientific community due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 2-(4-Ethoxycarbonyl-phenylimino)-thiazolidin-4-one is not fully understood. However, it is believed to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This inhibition leads to DNA damage and cell death.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to increase the production of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and cell death. This compound has also been shown to decrease the levels of glutathione, an antioxidant that protects cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-Ethoxycarbonyl-phenylimino)-thiazolidin-4-one in lab experiments is its high yield during synthesis. Another advantage is its potential as an anticancer agent, which makes it a valuable tool for cancer research. However, one limitation of using this compound in lab experiments is its potential toxicity, which can make it difficult to work with.

Future Directions

There are several future directions for research on 2-(4-Ethoxycarbonyl-phenylimino)-thiazolidin-4-one. One area of research could focus on developing more efficient synthesis methods for this compound. Another area of research could focus on investigating the mechanism of action of this compound in more detail. Additionally, research could be conducted on the potential use of this compound in combination with other anticancer agents to enhance its effectiveness.

Synthesis Methods

2-(4-Ethoxycarbonyl-phenylimino)-thiazolidin-4-one can be synthesized by reacting 4-ethoxycarbonylbenzaldehyde with thiosemicarbazide in ethanol. The resulting product is then heated with ethyl acetoacetate to form this compound. The yield of this process is about 80%.

Scientific Research Applications

2-(4-Ethoxycarbonyl-phenylimino)-thiazolidin-4-one has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.

properties

IUPAC Name

ethyl 4-[(4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12N2O3S/c1-2-17-11(16)8-3-5-9(6-4-8)13-12-14-10(15)7-18-12/h3-6H,2,7H2,1H3,(H,13,14,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MRDXMESGLAWUKW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)N=C2NC(=O)CS2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12N2O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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